6-[(3-Nitropyridin-2-yl)amino]nicotinonitrile

• Molecular Formula: C11H7N5O2
• Molecular Weight: 241.21 g/mol
• IUPAC Name: 6-[(3-nitropyridin-2-yl)amino]pyridine-3-carbonitrile
• InChI: InChI=1S/C11H7N5O2/c12-6-8-3-4-10(14-7-8)15-11-9(16(17)18)2-1-5-13-11/h1-5,7H,(H,13,14,15)
• InChI Key: UOCTXHFZLNONNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)NC2=NC=C(C=C2)C#N)[N+](=O)[O-]

Description

6-[(3-Nitropyridin-2-yl)amino]nicotinonitrile is a useful research compound. Its molecular formula is C11H7N5O2 and its molecular weight is 241.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a well stirred solution of 6-aminonicotinonitrile (0.631 g, 5.29 mmol) in dry DMA (10 ml), CS2CO3 (2.157 g, 6.62 mmol) and 2-chloro-3-nitropyridine (0.700 g, 4.415 mmol) were added and reaction mixture was heated at 80° C. under nitrogen atmosphere for 24 h. After completion the reaction mixture was cooled to room temperature, extracted with ethyl acetate (2×100 ml), combined organic layers washed with water (2×50 ml) and brine, dried (Na2SO4), filtered and concentrated under reduced pressure to yield 543 mg of the product.